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Compound of Interest

Compound Name: TMPyP4 tosylate

Cat. No.: B15603918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

TMPyP4 tosylate, a widely studied G-quadruplex stabilizer and telomerase inhibitor. The

information herein is intended to support researchers, scientists, and drug development

professionals in the effective use of this compound in a laboratory setting.

Core Properties of TMPyP4 Tosylate
Property Value

Chemical Name
5,10,15,20-Tetrakis(1-methylpyridinium-4-

yl)porphyrin tetra(p-toluenesulfonate)

Synonyms TMP-1363, TMPyP4 4-methylbenzenesulfonate

CAS Number 36951-72-1

Molecular Formula C₇₂H₆₆N₈O₁₂S₄

Molecular Weight 1363.6 g/mol

Appearance Dark red to dark purple crystalline solid

Solubility Data
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TMPyP4 tosylate exhibits solubility in a range of aqueous and organic solvents. The following

table summarizes key solubility data for common laboratory solvents.

Solvent Concentration Remarks

Water up to 100 mM [1]

Water 68.18 mg/mL (50 mM) [2]

Phosphate-Buffered Saline

(PBS), pH 7.2
~10 mg/mL [3][4]

PBS 7.14 mg/mL (5.24 mM)

May require sonication and

warming to 60°C to achieve

clear solution.[5]

In vivo formulation 1 ≥ 1 mg/mL (0.73 mM)
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[5]

In vivo formulation 2 ≥ 1 mg/mL (0.73 mM)
10% DMSO, 90% (20% SBE-

β-CD in Saline).[5]

Stability Profile
The stability of TMPyP4 tosylate is crucial for its handling, storage, and experimental

application. The compound's stability is influenced by factors such as temperature, light, and

pH.
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Condition Stability Storage Recommendation

Solid (Crystalline)
Stable for ≥ 4 years at -20°C.

[3][4]

Store at -20°C in a dark,

desiccated environment.[1]

Can be shipped at room

temperature.

Stock Solutions (in solvent)
Up to 1 year at -80°C; 1 month

at -20°C.[6]

Aliquot to avoid repeated

freeze-thaw cycles.

Aqueous Solutions
Not recommended for storage

for more than one day.[3][4]

Prepare fresh for each

experiment.

Light Sensitivity
Reported to be light-sensitive.

[1]
Store in the dark.

Experimental Protocols
Detailed methodologies are critical for reproducible research. The following are standard

protocols that can be adapted for determining the solubility and stability of TMPyP4 tosylate.

Protocol 1: Determination of Aqueous Solubility via the
Shake-Flask Method
This protocol is a widely accepted method for determining the thermodynamic solubility of a

compound.

Preparation of Saturated Solution:

Add an excess amount of TMPyP4 tosylate crystalline solid to a known volume of the

desired aqueous solvent (e.g., purified water, PBS pH 7.2) in a glass flask. The presence

of undissolved solid is essential.

Seal the flask and agitate it at a constant temperature (e.g., 25°C or 37°C) using a shaker

bath for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:
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After the incubation period, allow the suspension to settle.

Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are

transferred.

Filter the aliquot through a 0.22 µm filter to remove any remaining undissolved solid.

Concentration Analysis:

Quantify the concentration of TMPyP4 tosylate in the filtrate using a validated analytical

method, such as UV-Vis spectrophotometry (measuring absorbance at its λmax, ~423 nm)

or High-Performance Liquid Chromatography (HPLC).

Prepare a standard curve with known concentrations of TMPyP4 tosylate to accurately

determine the concentration of the saturated solution.

Data Reporting:

The determined concentration represents the solubility of TMPyP4 tosylate in the tested

solvent at the specified temperature.

Protocol 2: Assessment of Photostability (Adapted from
ICH Q1B Guidelines)
This protocol provides a framework for evaluating the stability of TMPyP4 tosylate upon

exposure to light.

Sample Preparation:

Prepare solutions of TMPyP4 tosylate in a relevant solvent (e.g., water or PBS) at a

known concentration.

Prepare a solid sample by spreading a thin layer of the crystalline powder in a suitable

container.

For each condition, prepare a corresponding control sample wrapped in aluminum foil to

protect it from light.
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Light Exposure:

Place the samples in a photostability chamber equipped with a light source that meets ICH

Q1B guidelines (e.g., a xenon lamp or a combination of cool white fluorescent and near-

UV lamps).[5][7]

Expose the samples to a total illumination of not less than 1.2 million lux hours and an

integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[5]

Analysis:

After the exposure period, analyze both the light-exposed and control samples.

For solutions, quantify the remaining TMPyP4 tosylate concentration and analyze for the

presence of degradation products using a stability-indicating HPLC method.

For the solid sample, observe any changes in physical appearance (e.g., color) and

assess purity by a suitable analytical method.

Evaluation:

Compare the results from the light-exposed samples to the dark controls to determine the

extent of photodegradation.

Protocol 3: Evaluation of pH Stability
This protocol outlines a general procedure to assess the stability of TMPyP4 tosylate across a

range of pH values.

Buffer Preparation:

Prepare a series of buffers covering the desired pH range (e.g., pH 2, 4, 7, 9, and 12).

Sample Incubation:

Prepare solutions of TMPyP4 tosylate in each buffer at a specific concentration.

Incubate these solutions at a constant temperature (e.g., 37°C).
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Time-Point Analysis:

At various time points (e.g., 0, 2, 4, 8, 24, and 48 hours), withdraw an aliquot from each

solution.

Immediately analyze the aliquots by a stability-indicating HPLC method to determine the

concentration of TMPyP4 tosylate remaining.

Data Analysis:

Plot the concentration of TMPyP4 tosylate as a function of time for each pH.

Determine the degradation rate constant and half-life at each pH to characterize the

stability profile.

Signaling Pathways and Experimental Workflows
TMPyP4 tosylate is primarily known for its role as a telomerase inhibitor through the

stabilization of G-quadruplex structures in telomeric DNA. This mechanism can lead to cell

cycle arrest and apoptosis in cancer cells.

TMPyP4 tosylate Telomeric
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Mechanism of TMPyP4 tosylate as a telomerase inhibitor.

An experimental workflow to investigate the cellular effects of TMPyP4 tosylate as a G-

quadruplex stabilizer would typically involve treating cancer cells with the compound and then

assessing various cellular and molecular endpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to TMPyP4 Tosylate:
Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603918#tmpyp4-tosylate-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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